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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Executive Summary
Histamine Bisphosphate Monohydrate (CAS 51-74-1) exhibits high solubility in both Purified

Water and Normal Saline (0.9% NaCl), readily exceeding concentrations required for standard

clinical and experimental applications (typically ≤16 mg/mL histamine base equivalent).[1]

While the saturation limits are comparable, the physicochemical implications of the solvent

choice are critical.[1] Water yields a hypotonic, acidic solution (pH 3.0–6.[1]0) that may induce

non-specific bronchoconstriction or tissue irritation.[1] Normal saline provides isotonicity but

lacks buffering capacity against the acidic phosphate salt.[1] For rigorous bronchoprovocation

or physiological assays, Phosphate Buffered Saline (PBS) is the gold standard to isolate

histamine-receptor-mediated effects from pH or osmolarity artifacts.[1]

Chemical Fundamentals & Stoichiometry
Researchers often face calculation errors due to the mismatch between the "Histamine Base"

target concentration and the "Histamine Bisphosphate Monohydrate" raw material.[1]
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Molecular Identity
IUPAC Name: 2-(1H-imidazol-4-yl)ethanamine; phosphoric acid; hydrate[1]

Formula:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

[1][2][3][4][5]

Molecular Weight (Monohydrate): 325.15 g/mol [1][2][3][4][5]

Molecular Weight (Base): 111.15 g/mol

pKa: Nitrogen (imidazole ring) ~6.0; Side chain amine ~9.7.[1]

The "Base-Equivalent" Conversion Factor
Most protocols specify concentration in terms of Histamine Base.[1] You must apply a

conversion factor when weighing the salt.[1]

Form Molecular Weight ( g/mol )
Conversion Factor (Mass
Salt / Mass Base)

Histamine Base 111.15 1.00

Histamine Bisphosphate

(Anhydrous)
307.14 2.76

Histamine Bisphosphate

Monohydrate
325.15 2.93
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Critical Note: If your protocol calls for "2.75 mg/mL Histamine Phosphate," it likely refers to the

anhydrous weight (USP standard).[1] If you are using the monohydrate reagent (common from

Sigma/Merck), you must weigh 2.93 mg to deliver 1 mg of active base.[1]

Solubility Profile: Water vs. Saline
Solubility Data

Solvent
Solubility
Rating

Estimated
Limit (20°C)

pH of 1%
Solution

Physiological
Impact

Purified Water Freely Soluble > 100 mg/mL 3.0 – 4.5 (Acidic)

Hypotonic; may

cause cell lysis

or irritation.[1]

0.9% Saline

(NaCl)
Freely Soluble > 50 mg/mL 3.5 – 5.0 (Acidic)

Isotonic;

minimizes

osmotic stress.

[1]

PBS (pH 7.4) Soluble > 20 mg/mL
7.2 – 7.4

(Neutral)

Isotonic &

Buffered; Ideal

for bioassays.[1]

Mechanistic Comparison
In Water: The diphosphate salt dissociates completely.[1] The phosphate anions (

/

) act as a weak acid, lowering the pH.[1] The high polarity of water solvates the ionic species
efficiently.[1]

In Saline: The presence of
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and

ions introduces a "Common Ion Effect" only if sodium phosphate were insoluble (which it is
not).[1] In reality, the high ionic strength of saline might theoretically slightly reduce solubility
("salting out"), but for clinical concentrations (0.1 – 20 mg/mL), this effect is negligible.[1] The
primary concern in saline is the lack of buffering; the solution remains acidic unless a buffer
(like PBS) is used.[1]

Dissolution Dynamics Visualization
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Caption: Dissolution mechanism showing the generation of acidic species in both solvents,

highlighting the tonicity difference.[1]

Preparation Protocol for Bronchoprovocation
This protocol creates a Stock Solution equivalent to 10 mg/mL Histamine Base, suitable for

serial dilution.[1]

Reagents & Equipment
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Histamine Bisphosphate Monohydrate (High Purity, stored at -20°C).[1][4]

Diluent: Sterile Phosphate Buffered Saline (PBS) pH 7.4 (Recommended) OR Sterile Normal

Saline (0.9% NaCl).[1]

Filtration: 0.22 µm sterile syringe filter (PES or PVDF membrane).

Storage: Amber glass vials (Light sensitive).

Step-by-Step Workflow
Calculate Mass: To prepare 10 mL of 10 mg/mL (base) stock:

[1]

Weighing: Weigh 293 mg of Histamine Bisphosphate Monohydrate.

Dissolution: Add powder to a volumetric flask. Add approx. 8 mL of diluent. Swirl gently. The

powder should dissolve instantly.[1]

QS to Volume: Add diluent to exactly 10 mL.

Sterilization: Pass through a 0.22 µm syringe filter into a sterile amber vial.

Labeling: Label clearly as "Histamine Base Equiv. 10 mg/mL".

Serial Dilution Workflow (Graphviz)
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Caption: Serial dilution workflow for generating doubling concentrations typically used in

bronchoprovocation challenges.

Stability & Storage
Light Sensitivity: Solutions degrade rapidly under fluorescent light.[1] Always use amber

vials.

Temperature:

Room Temp (20°C): Unstable.[1] Use within 6 hours.

Refrigerated (2-8°C): Stable for ~8 weeks if protected from light.[1]

Frozen (-20°C): Stable for up to 12 months.[1]

Microbial Growth: Histamine solutions are prone to bacterial contamination, which rapidly

degrades the histamine.[1] If no preservative (e.g., 0.4% phenol) is added, strict aseptic

technique and 0.22 µm filtration are mandatory.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Histamine receptor ligand | Sigma-Aldrich [sigmaaldrich.com]

2. Histamine bisphosphate 51-74-1 [sigmaaldrich.com]

3. Histamine bisphosphate monohydrate | CAS 51-74-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

4. Histamine receptor ligand | Sigma-Aldrich [sigmaaldrich.com]

5. Histamine bisphosphate monohydrate | C5H17N3O9P2 | CID 16216956 - PubChem
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Solubility in Water vs. Saline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2372502/docs#technical-guide-histamine-
bisphosphate-monohydrate-solubility-in-water-vs-saline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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